3-(benzylthio)-7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole

• IUPAC Name: 3-benzylsulfanyl-7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C18H18N4OS/c1-23-16-9-7-15(8-10-16)21-11-12-22-17(21)19-20-18(22)24-13-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3
• InChI Key: ZGXSBTYEEITKKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC4=CC=CC=C4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds that have been studied extensively due to their wide range of biological activities. They are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. A new synthetic protocol has been reported that allows the preparation of tricyclic compounds via the oxidation of a mercaptophenyl moiety to its corresponding disulfide.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be analyzed using various techniques such as elemental analysis, IR, 1H NMR, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo various chemical reactions. For example, they can be used as inhibitors, displaying an α-amino acid substituent, which amine was mono- or disubstituted by (hetero)aryl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on their specific structures. They are generally characterized by high thermal stability, low sensitivity towards impact and friction, and good calculated detonation performances.

Mechanism of Action

1,2,4-Triazole derivatives have been found to exhibit antifungal activity by inhibiting ergosterol synthesis and destroying ANT function. They are also potent inhibitors of DNA gyrase, topoisomerase IV, efflux pumps, filamentous temperature-sensitive protein Z, and penicillin-binding protein.